Cas no 2850-20-6 (Acetic acid,2-(octylsulfonyl)-, ethyl ester)

• Product Name: Acetic acid,2-(octylsulfonyl)-, ethyl ester
• CAS No: 2850-20-6
• MF: C₁₂H₂₄O₄S
• MW: 264.381563186646
• CID: 284527
• PubChem ID: 250481
• Update Time: 2025-04-19

Acetic acid,2-(octylsulfonyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(octylsulfonyl)-, ethyl ester
• NSC69974
• DTXSID10951190
• Ethyl (octane-1-sulfonyl)acetate
• 2850-20-6
• NSC-69974

• Inchi： 1S/C12H24O4S/c1-3-5-6-7-8-9-10-17(14,15)11-12(13)16-4-2/h3-11H2,1-2H3
• InChI Key： JPPQYLGGDPDQCV-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)(CCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 264.13962
• Monoisotopic Mass: 264.13953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8
• XLogP3: 3.3

Experimental Properties

• Density: 1.052
• Boiling Point: 394°C at 760 mmHg
• Flash Point: 192.1°C
• Refractive Index: 1.456
• PSA: 60.44